Cas no 29548-14-9 (3-Cyclohexene-1-acetaldehyde,a,4-dimethyl-)

• Product Name: 3-Cyclohexene-1-acetaldehyde,a,4-dimethyl-
• CAS No: 29548-14-9
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 256697

3-Cyclohexene-1-acetaldehyde,a,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-acetaldehyde,a,4-dimethyl-
• 2-(4-methylcyclohex-3-en-1-yl)propanal
• Α,4-DIMETHYLCYCLOHEX-3-ENE-1-ACETALDEHYDE
• 1-p-Menthen-9-al
• 1-p-Menthene-9-al
• 2-(4-Methyl-3-cyclohexen-1-yl)propanal
• Carvomenthenal
• p-Menth-1-en-9-al
• p-Menth-1-en-9-al (Isomer 1)
• p-Menth-1-en-9-al (Isomer 2)
• α,4-Dimethyl-3-cyclohexen-1-acetaldehyde
• α,4-Dimethyl-3-cyclohexene-1-acetaldehyde

• Inchi： InChI=1S/C10H16O/c1-8-3-5-10(6-4-8)9(2)7-11/h3,7,9-10H,4-6H2,1-2H3
• InChI Key： UMEJBWOWZDRULR-UHFFFAOYSA-N
• SMILES： O=CC(C1CCC(C)=CC1)C

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 274.938428
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 0.91
• Boiling Point: 218.2°C at 760 mmHg
• Flash Point: 82.1°C
• Refractive Index: 1.462
• PSA: 17.07
• FEMA: 3178 | P-MENTH-1-ENE-9-AL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids